5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid
Description
“5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid” is a type of organic compound known as pyrazole carboxylic acids and derivatives . These are heterocyclic compounds containing a pyrazole ring in which a hydrogen atom is replaced by a carboxylic acid group .
Synthesis Analysis
Pyrazoles can be synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation . Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine . For example, acetylacetone and hydrazine gives 3,5-dimethylpyrazole .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles . A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid involves the cyclization of a suitable precursor molecule followed by carboxylation of the resulting pyrazole ring.", "Starting Materials": [ "Cyclopropyl ethyl ketone", "Methyl hydrazine", "Methyl iodide", "Sodium hydroxide", "Carbon dioxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "Step 1: Preparation of 1-cyclopropyl-3-methyl-1,4-dihydropyrazole", "a. Dissolve cyclopropyl ethyl ketone (1.0 eq) and methyl hydrazine (1.2 eq) in ethanol and heat the mixture at reflux for 4 hours.", "b. Cool the reaction mixture to room temperature and filter the resulting solid.", "c. Wash the solid with water and dry it under vacuum to obtain 1-cyclopropyl-3-methyl-1,4-dihydropyrazole.", "Step 2: Cyclization of 1-cyclopropyl-3-methyl-1,4-dihydropyrazole", "a. Dissolve 1-cyclopropyl-3-methyl-1,4-dihydropyrazole (1.0 eq) in acetic acid and add a catalytic amount of hydrochloric acid.", "b. Heat the mixture at reflux for 4 hours.", "c. Cool the reaction mixture to room temperature and filter the resulting solid.", "d. Wash the solid with water and dry it under vacuum to obtain 5-cyclopropyl-1,4-dimethyl-1H-pyrazole.", "Step 3: Carboxylation of 5-cyclopropyl-1,4-dimethyl-1H-pyrazole", "a. Dissolve 5-cyclopropyl-1,4-dimethyl-1H-pyrazole (1.0 eq) in dry tetrahydrofuran and add sodium hydroxide (1.2 eq).", "b. Bubble carbon dioxide through the mixture for 2 hours.", "c. Acidify the reaction mixture with hydrochloric acid and extract the resulting solid with ethyl acetate.", "d. Wash the organic layer with water and brine, dry it over sodium sulfate, and concentrate it under reduced pressure to obtain 5-cyclopropyl-1,4-dimethyl-1H-pyrazole-3-carboxylic acid." ] } | |
CAS No. |
1781190-36-0 |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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